Cas no 62325-08-0 (1(2H)-Phenanthrenone, 7-(hexyloxy)-3,4-dihydro-)

62325-08-0 structure
Product name:1(2H)-Phenanthrenone, 7-(hexyloxy)-3,4-dihydro-
1(2H)-Phenanthrenone, 7-(hexyloxy)-3,4-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 1(2H)-Phenanthrenone, 7-(hexyloxy)-3,4-dihydro-
- 7-hexoxy-3,4-dihydro-2H-phenanthren-1-one
- DTXSID20809638
- 62325-08-0
- 7-(Hexyloxy)-3,4-dihydrophenanthren-1(2H)-one
-
- Inchi: InChI=1S/C20H24O2/c1-2-3-4-5-13-22-16-10-12-17-15(14-16)9-11-19-18(17)7-6-8-20(19)21/h9-12,14H,2-8,13H2,1H3
- InChI Key: HVPMWYZEUCMOPR-UHFFFAOYSA-N
- SMILES: CCCCCCOC1=CC2=C(C=C1)C3=C(C=C2)C(=O)CCC3
Computed Properties
- Exact Mass: 296.17772
- Monoisotopic Mass: 296.177630004g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 365
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
- XLogP3: 5.6
Experimental Properties
- PSA: 26.3
1(2H)-Phenanthrenone, 7-(hexyloxy)-3,4-dihydro- Related Literature
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Marie-Laure Hisette,Paula Haddad,Thomas Gisler,Carlos Manuel Marques,André Pierre Schröder Soft Matter, 2008,4, 828-832
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Hucheng Wang,Liqun Liu,Shengyu Bai,Xuhong Guo,Rienk Eelkema,Jan H. van Esch,Yiming Wang Soft Matter, 2020,16, 9406-9409
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Jiayin Hu,Jun Ma,Qinggong Zhu,Qingli Qian,Hongling Han,Qingqing Mei,Buxing Han Green Chem., 2016,18, 382-385
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Artis Linarts,Kaspars Mālnieks,Kristaps Rubenis,Kaspars Pudzs,Krisjanis Smits,Andrejs Kovaļovs,Kaspars Kalniņš,Aile Tamm,Andris Šutka J. Mater. Chem. A, 2021,9, 8984-8990
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Marikumar Rajendran,Sivakumar Vaidyanathan Dalton Trans., 2020,49, 9239-9253
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